2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid

• IUPAC Name: 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(3-propan-2-ylphenyl)propanoic acid
• InChI: InChI=1S/C17H25NO4/c1-11(2)13-8-6-7-12(9-13)10-14(15(19)20)18-16(21)22-17(3,4)5/h6-9,11,14H,10H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key: VVNWXVJEAKLXSI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC(=C1)CC(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol

Description

2-{[(tert-Butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid, also known as tert-Butyl-3-phenylpropanoate, is an organic compound belonging to the carboxylic acid family of molecules. It is a colorless liquid with a pungent odor and is used in various scientific research applications. This compound is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic molecules. It is also used in the production of polymers, surfactants, and other materials.

Scientific Research Applications

Tert-Butyl-3-phenylpropanoate is widely used in scientific research applications. It is used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic molecules. It is also used in the production of polymers, surfactants, and other materials. In addition, it is used in the synthesis of peptides and peptidomimetics, which are important tools in drug discovery and development. It is also used in the synthesis of cyclic peptides, which are useful for studying protein-protein interactions.

Mechanism of Action

Tert-Butyl-3-phenylpropanoate acts as a proton donor in the synthesis of various compounds. It is used as an acid catalyst in the esterification reaction, which involves the reaction of an alcohol and a carboxylic acid to form an ester. In this reaction, the 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid-phenylpropanoate molecule donates a proton to the alcohol, resulting in the formation of the ester.
Biochemical and Physiological Effects
Tert-Butyl-3-phenylpropanoate has been studied in a variety of biochemical and physiological systems. It has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase may lead to an increase in the levels of acetylcholine in the brain, which may have beneficial effects on memory and learning. In addition, 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid-phenylpropanoate has been shown to have an anti-inflammatory effect in animal models, suggesting that it may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

Tert-Butyl-3-phenylpropanoate is a relatively easy compound to synthesize, making it an attractive option for laboratory experiments. It is also relatively stable and has a low toxicity, making it safe to handle in the laboratory. However, it is also a relatively expensive compound, which may limit its use in some experiments.

Future Directions

There are a variety of potential future directions for research involving 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid-phenylpropanoate. One potential application is in the development of new drugs and therapies for neurological diseases, such as Alzheimer's disease and Parkinson's disease. In addition, this compound could be used to study the effects of acetylcholine on learning and memory. Another potential application is in the development of new polymers and surfactants for use in industrial and consumer products. Finally, 2-{[(tert-butoxy)carbonyl]amino}-3-[3-(propan-2-yl)phenyl]propanoic acid-phenylpropanoate could be used in the synthesis of peptides and peptidomimetics, which could be useful in drug discovery and development.

Synthesis Methods

Tert-Butyl-3-phenylpropanoate can be synthesized through a variety of methods, including acid-catalyzed esterification and direct synthesis from tert-butyl alcohol and phenylpropanoic acid. In both of these methods, a base is used to catalyze the reaction. In the acid-catalyzed esterification method, the acid catalyst is typically an inorganic acid, such as hydrochloric acid or sulfuric acid. In the direct synthesis method, a base such as sodium hydroxide or potassium hydroxide is used. Both methods result in a high yield of the desired product.